1-(but-3-en-1-yl)cyclopentane-1-carboxylic acid
Overview
Description
1-(But-3-en-1-yl)cyclopentane-1-carboxylic acid, also known as 1-cyclopentylbutanoic acid (CPBA), is an organic compound with a molecular formula of C7H12O2. It is a cyclic carboxylic acid that belongs to the family of cyclopentyl compounds. Its structure is composed of a cyclopentane ring with a butyl group attached at the 1-position. CPBA is a versatile compound with a wide range of applications in scientific research and laboratory experiments.
Mechanism of Action
CPBA is a carboxylic acid that can be deprotonated to form a carboxylate anion. This anion can act as a nucleophile in a variety of reactions, such as nucleophilic substitution, addition-elimination, and condensation reactions. In addition, CPBA can also act as an electrophile in electrophilic substitution reactions.
Biochemical and Physiological Effects
CPBA has been found to have various biochemical and physiological effects. It has been shown to have antimicrobial and antifungal activity, as well as anti-inflammatory and antioxidant activity. It has also been found to have potential therapeutic effects in the treatment of cancer, Alzheimer’s disease, and other diseases.
Advantages and Limitations for Lab Experiments
The use of CPBA in laboratory experiments has several advantages. It is a versatile compound that can be used in a variety of reactions. It is also relatively cheap and easy to obtain. However, CPBA is also associated with certain limitations. It is a highly reactive compound, and therefore must be handled with caution. In addition, it can be toxic if ingested.
Future Directions
The potential applications of CPBA are vast and varied. In the future, it may be used in the synthesis of new drugs and agrochemicals. It may also be used in the development of new polymers, catalysts, and surfactants. In addition, its biochemical and physiological effects may be explored further, with the potential to discover new therapeutic applications. Finally, CPBA may be used in the development of new methods of synthesis, such as asymmetric synthesis or the use of catalysts.
Synthesis Methods
CPBA can be synthesized through a variety of methods. The most commonly used method is the Fischer esterification of cyclopentanone with butyl alcohol. This reaction produces the desired product in high yields. Other methods include the reaction of cyclopentanone with butyl bromide, the reaction of cyclopentanone with butyl iodide, and the reaction of cyclopentanone with butyl chloride.
Scientific Research Applications
CPBA is widely used as a reagent in scientific research. It is used in organic synthesis for the preparation of carboxylic acids, esters, amides, and other derivatives. It is also used as a starting material for the synthesis of various pharmaceuticals and agrochemicals. CPBA is also used in the synthesis of polymers, catalysts, and surfactants.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(but-3-en-1-yl)cyclopentane-1-carboxylic acid involves the addition of a but-3-en-1-yl group to cyclopentane-1-carboxylic acid.", "Starting Materials": [ "Cyclopentane-1-carboxylic acid", "1,3-butadiene", "Palladium catalyst", "Hydrogen gas", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Water" ], "Reaction": [ "The first step involves the preparation of the but-3-en-1-yl group. This is achieved by reacting 1,3-butadiene with hydrogen gas in the presence of a palladium catalyst to form 3-buten-1-ol.", "The 3-buten-1-ol is then reacted with sodium hydroxide to form sodium 3-buten-1-oxide.", "Cyclopentane-1-carboxylic acid is then reacted with sodium 3-buten-1-oxide in the presence of a palladium catalyst to form 1-(but-3-en-1-yl)cyclopentane-1-carboxylic acid.", "The product is then purified by extraction with diethyl ether and acidification with hydrochloric acid to obtain the final product." ] } | |
CAS RN |
152090-65-8 |
Molecular Formula |
C10H16O2 |
Molecular Weight |
168.2 |
Purity |
95 |
Origin of Product |
United States |
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